Cas no 56394-28-6 (3-Cyano-4,6-dimethylcoumarin)

• Product Name: 3-Cyano-4,6-dimethylcoumarin
• CAS No: 56394-28-6
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• CID: 366432
• PubChem ID: 398765
• Update Time: 2025-05-24

3-Cyano-4,6-dimethylcoumarin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carbonitrile,4,6-dimethyl-2-oxo-
• 3-Cyano-4,6-dimethylcoumarin
• 4,6-dimethyl-2-oxochromene-3-carbonitrile
• 3-Cyano-4.6-dimethylcumarin
• 4,6-dimethyl-2-oxo-2h-chromene-3-carbonitrile
• 3-Cyano-4,6-dimethylcoumarin, 97%
• 56394-28-6
• AS-83058
• A831032
• AKOS015914348
• NSC708897
• 4,6-dimethyl-2-oxo-chromene-3-carbonitrile
• DTXSID20327983
• FT-0640380
• SCHEMBL19635944
• NSC-708897
• G78371
• DB-052908

• MDL： MFCD01076357
• Inchi： 1S/C12H9NO2/c1-7-3-4-11-9(5-7)8(2)10(6-13)12(14)15-11/h3-5H,1-2H3
• InChI Key： UXGFULJYXBXUDP-UHFFFAOYSA-N
• SMILES： O1C(C(C#N)=C(C)C2C=C(C)C=CC1=2)=O

Computed Properties

• Exact Mass: 199.06300
• Monoisotopic Mass: 199.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1A^2

Experimental Properties

• Color/Form: solid
• Density: 1.3±0.1 g/cm3
• Melting Point: 202-207 °C(lit.)
• Boiling Point: 364.0±31.0 °C at 760 mmHg
• Flash Point: 174.7±11.6 °C
• Refractive Index: 1.589
• PSA: 54.00000
• LogP: 2.28148
• Solubility: Not available
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Cyano-4,6-dimethylcoumarin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-Cyano-4,6-dimethylcoumarin

3-Cyano-4,6-dimethylcoumarin (CAS No. 56394-28-6): A Versatile Fluorophore and Building Block in Organic Synthesis

The compound 3-Cyano-4,6-dimethylcoumarin (CAS No. 56394-28-6) is a highly functionalized coumarin derivative that has garnered significant attention in recent years due to its unique photophysical properties and broad applicability in materials science, pharmaceuticals, and fluorescence-based technologies. With the growing interest in organic luminescent materials and small-molecule fluorophores, this compound stands out as a key player in the development of advanced optical materials and biosensors.

Chemically, 3-Cyano-4,6-dimethylcoumarin belongs to the coumarin family, a class of heterocyclic compounds known for their strong fluorescence and tunable emission wavelengths. The presence of a cyano group (-CN) at the 3-position and methyl groups (-CH3) at the 4- and 6-positions enhances its electron-withdrawing characteristics, making it an excellent candidate for applications in dye-sensitized solar cells (DSSCs), bioimaging probes, and molecular switches. Researchers have also explored its role as a fluorescence quencher in Förster resonance energy transfer (FRET) assays, a technique widely used in molecular biology.

One of the most searched topics related to 3-Cyano-4,6-dimethylcoumarin is its synthesis and purification methods. The compound is typically synthesized via Pechmann condensation or Knoevenagel condensation reactions, with modifications to optimize yield and purity. Recent advancements in green chemistry have led to the development of solvent-free or microwave-assisted synthetic routes, addressing the demand for sustainable organic synthesis. These methods align with the global push toward eco-friendly chemical production, a hot topic in both academic and industrial research.

In the field of pharmaceutical research, 3-Cyano-4,6-dimethylcoumarin has been investigated as a precursor for bioactive molecules. Coumarin derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties, and the introduction of a cyano group can further modulate their biological activity. For instance, researchers are exploring its potential in designing enzyme inhibitors targeting kinases or proteases, which are critical in drug discovery for diseases like cancer and neurodegenerative disorders.

Another trending application of 3-Cyano-4,6-dimethylcoumarin is in the development of smart materials. Its fluorescence properties can be exploited in stimuli-responsive systems, such as pH sensors or metal ion detectors. With the rise of wearable technology and environmental monitoring devices, coumarin-based fluorophores are being integrated into polymeric matrices to create real-time sensing platforms. This aligns with the increasing consumer interest in health-tech gadgets and pollution detection tools.

From a commercial perspective, the demand for high-purity 3-Cyano-4,6-dimethylcoumarin is driven by its use in optical brighteners and laser dyes. Manufacturers are focusing on scalable production techniques to meet the needs of industries ranging from textiles to electronics. Quality control is paramount, as even minor impurities can affect fluorescence efficiency—a key concern for buyers searching for coumarin derivatives for sale or high-performance fluorophores.

In summary, 3-Cyano-4,6-dimethylcoumarin (CAS No. 56394-28-6) is a multifaceted compound with applications spanning materials science, medicine, and environmental technology. Its synthesis, functionalization, and commercialization continue to evolve, reflecting broader trends in sustainable chemistry and advanced material design. As research progresses, this compound is poised to play an even greater role in addressing contemporary scientific and industrial challenges.